D-Galactose-2-13C
Overview
Description
D-Galactose-2-13C is a stable isotope-labeled form of D-galactose . It has an empirical formula of 13CC5H12O6 and a molecular weight of 181.15 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES string OCC@HC@HC@H13C@@HC=O . This indicates that it is a six-carbon monosaccharide with hydroxyl groups attached to each carbon atom except for one, which is double-bonded to an oxygen atom to form a carbonyl group .
Physical And Chemical Properties Analysis
This compound is a solid substance with a melting point of 170-172 °C . It has an optical activity of [α]25/D +79.0, c = 2 in H2O (trace NH4OH) .
Scientific Research Applications
D-Galactose-2-13C has a wide range of applications in scientific research. It can be used to study metabolic pathways, drug metabolism, and gene expression. It can also be used to study the effects of nutrition on health and disease. Additionally, it can be used to study the effects of environmental toxins on health and disease.
Mechanism of Action
The mechanism of action of D-Galactose-2-13C is not fully understood. However, it is believed that the isotope acts as a tracer, allowing researchers to track the metabolic pathways of D-galactose. Additionally, it is believed that the isotope may interact with enzymes and other proteins, allowing researchers to study the effects of nutrition and environmental toxins on health and disease.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that the isotope may interact with enzymes and other proteins, allowing researchers to study the effects of nutrition and environmental toxins on health and disease. Additionally, it is believed that the isotope may interact with cell membranes, allowing researchers to study the effects of nutrition and environmental toxins on cell membranes.
Advantages and Limitations for Lab Experiments
The advantages of using D-Galactose-2-13C in lab experiments include its stability, low cost, and ease of synthesis. Additionally, the isotope can be used to study metabolic pathways, drug metabolism, and gene expression. The limitations of using this compound in lab experiments include the lack of understanding of its mechanism of action, as well as its potential to interact with enzymes and other proteins.
Future Directions
Future research with D-Galactose-2-13C may focus on understanding its mechanism of action, as well as its potential to interact with enzymes and other proteins. Additionally, future research may focus on the effects of nutrition and environmental toxins on health and disease. Additionally, future research may focus on the effects of this compound on cell membranes, as well as its potential to be used as a tracer in metabolic pathways. Finally, future research may focus on the use of this compound in drug metabolism and gene expression studies.
Safety and Hazards
properties
IUPAC Name |
(2R,3S,4S,5R)-2,3,4,5,6-pentahydroxy(213C)hexanal |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6-/m0/s1/i3+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZCGUPFRVQAUEE-CFKSTTJVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(C(C(C=O)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@H]([C@@H]([C@@H]([13C@H](C=O)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90746041 |
Source
|
| Record name | D-(2-~13~C)-lyxo-Hexose | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90746041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
314062-47-0 |
Source
|
| Record name | D-(2-~13~C)-lyxo-Hexose | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90746041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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